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Compound of Interest

Compound Name:
4,6-Dimethyl-2-

mercaptopyrimidine

Cat. No.: B146703 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for 4,6-Dimethyl-2-mercaptopyrimidine, including detailed operational

and disposal plans to ensure a secure laboratory environment.

Chemical Profile and Hazards

4,6-Dimethyl-2-mercaptopyrimidine (CAS No. 22325-27-5) is a yellow solid that may cause

eye, skin, respiratory, and digestive tract irritation.[1] While the toxicological properties of this

material have not been fully investigated, it is classified as a skin and eye irritant.[1][2][3] As a

mercaptan, exposure to high concentrations may lead to symptoms such as nausea and

headache.[1]

Property Value

Molecular Formula C6H8N2S

Molecular Weight 140.21 g/mol [2]

Appearance Yellow solid[1]

Melting Point 150 - 154 °C[4]
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Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment to be used

when handling 4,6-Dimethyl-2-mercaptopyrimidine.
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Body Part
Personal Protective
Equipment (PPE)

Specifications & Best
Practices

Eyes/Face Safety Goggles or Face Shield

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1][4]

Skin Chemical-Resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[1] Nitrile gloves may

offer short-term protection. For

extensive handling, consider a

flexible laminate glove under a

heavy-duty outer glove.[5]

Body Protective Clothing/Lab Coat

Wear appropriate protective

clothing to prevent skin

exposure.[1] A flame-resistant

lab coat, buttoned to cover as

much skin as possible, is

recommended.

Respiratory Respirator

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed whenever

workplace conditions warrant

respirator use.[1] Use in a well-

ventilated area. If exposure

limits are exceeded or irritation

is experienced, a full-face

respirator is necessary.
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Feet Closed-Toe Shoes
Wear shoes that cover the

entire foot.[5]

Experimental Protocols: Handling and Disposal

Handling Procedure:

Preparation: Before handling, ensure that an emergency eyewash station and a safety

shower are readily accessible.

Ventilation: Always handle 4,6-Dimethyl-2-mercaptopyrimidine in a well-ventilated area,

preferably within a chemical fume hood to keep airborne concentrations low.[1]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[4] Do not

eat, drink, or smoke in the handling area.

Minimizing Dust: Minimize dust generation and accumulation.[1]

Spills: In the event of a spill, use proper personal protective equipment.[1] Vacuum or sweep

up the material and place it into a suitable, labeled disposal container.[1] Clean up spills

immediately, observing all precautions in the Protective Equipment section.[1] Avoid

generating dusty conditions and provide ventilation.[1]

Storage:

Store in a tightly closed container in a cool, dry, well-ventilated area away from incompatible

substances such as strong oxidizing agents.[1][4]

Disposal Plan:

Dispose of contents and container to an approved waste disposal plant.[4] Follow all federal,

state, and local regulations for chemical waste disposal.

First Aid Measures
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Exposure Route First Aid Procedure

Eyes

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Get medical aid.[1]

Skin

Get medical aid. Flush skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Wash clothing

before reuse.[1]

Ingestion

Never give anything by mouth to an

unconscious person. Get medical aid. Do NOT

induce vomiting. If conscious and alert, rinse

mouth and drink 2-4 cupfuls of milk or water.[1]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[1]

Workflow for Safe Handling of 4,6-Dimethyl-2-mercaptopyrimidine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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